1-(Cyclohexylmethyl)-3-[[4-(cyclopropylmethyl)piperazin-1-yl]methyl]-3-hydroxypiperidin-2-one

• IUPAC Name: 1-(cyclohexylmethyl)-3-[[4-(cyclopropylmethyl)piperazin-1-yl]methyl]-3-hydroxypiperidin-2-one
• InChI: InChI=1S/C21H37N3O2/c25-20-21(26,9-4-10-24(20)16-18-5-2-1-3-6-18)17-23-13-11-22(12-14-23)15-19-7-8-19/h18-19,26H,1-17H2
• InChI Key: HYQDGNUWCZURLT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CN2CCCC(C2=O)(CN3CCN(CC3)CC4CC4)O
• Molecular Formula: C21H37N3O2
• Molecular Weight: 363.5 g/mol

Description

1-(Cyclohexylmethyl)-3-[[4-(cyclopropylmethyl)piperazin-1-yl]methyl]-3-hydroxypiperidin-2-one is a complex organic compound with a unique structure that includes cyclohexylmethyl, cyclopropylmethyl, piperazine, and hydroxypiperidinone groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(Cyclohexylmethyl)-3-[[4-(cyclopropylmethyl)piperazin-1-yl]methyl]-3-hydroxypiperidin-2-one involves multiple steps, including the formation of intermediate compounds. The process typically starts with the preparation of cyclohexylmethyl and cyclopropylmethyl derivatives, followed by their incorporation into the piperazine and piperidinone structures. Common reagents used in these reactions include various alkylating agents, reducing agents, and catalysts to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow reactors and automated synthesis platforms can be employed to streamline the production process and reduce costs .

Chemical Reactions Analysis

Types of Reactions

1-(Cyclohexylmethyl)-3-[[4-(cyclopropylmethyl)piperazin-1-yl]methyl]-3-hydroxypiperidin-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert ketone groups to alcohols.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium azide. Reaction conditions vary depending on the desired transformation, with temperature, solvent, and reaction time being critical factors .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction can produce alcohols. Substitution reactions can introduce various functional groups, leading to a diverse range of derivatives .

Scientific Research Applications

1-(Cyclohexylmethyl)-3-[[4-(cyclopropylmethyl)piperazin-1-yl]methyl]-3-hydroxypiperidin-2-one has several scientific research applications:

Chemistry: Used as a building block for synthesizing complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study cellular processes.

Medicine: Explored for its potential therapeutic properties, including as a candidate for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(Cyclohexylmethyl)-3-[[4-(cyclopropylmethyl)piperazin-1-yl]methyl]-3-hydroxypiperidin-2-one involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved .